Cas no 933733-36-9 (3-(Pyrrolidin-2-yl)phenol)

• Product Name: 3-(Pyrrolidin-2-yl)phenol
• CAS No: 933733-36-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 654255
• PubChem ID: 55283360
• Update Time: 2023-10-31

3-(Pyrrolidin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrrolidin-2-yl)phenol
• 3-(2-PYRROLIDINYL)PHENOL
• 3-pyrrolidin-2-ylphenol
• EN300-1841731
• I11612
• AKOS006345839
• SCHEMBL4280772
• 933733-36-9
• 1213366-76-7

• Inchi： 1S/C10H13NO/c12-9-4-1-3-8(7-9)10-5-2-6-11-10/h1,3-4,7,10-12H,2,5-6H2
• InChI Key： DSELUURJNITILG-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1CCCN1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.107
• Boiling Point: 302℃
• Flash Point: 142℃